3,4,5-trimethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22N4O5S2/c1-12-6-5-7-14(8-12)22-17(26)11-31-21-25-24-20(32-21)23-19(27)13-9-15(28-2)18(30-4)16(10-13)29-3/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key: JMARPNGSDVZJHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H22N4O5S2
• Molecular Weight: 474.6 g/mol
• CAS No.: 392292-37-4

Description

3,4,5-trimethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related thiadiazoles highlights methods for synthesizing these compounds, which could be relevant for the compound . For instance, the synthesis of 3,5-disubstituted 1,2,4-thiadiazoles has been achieved through oxidative dimerization of thioamides, a method that could potentially be applied or adapted for synthesizing the target compound. This process allows for the efficient preparation of thiadiazoles with various substitutions, showcasing the versatility and adaptability of thiadiazole chemistry in synthetic applications (Yajima, Yamaguchi, & Mizuno, 2014).

Biological Activities and Applications

Thiadiazole derivatives have been extensively studied for their biological activities, which may suggest potential applications for the compound . For example, certain thiadiazole compounds have shown significant anticancer activities against a variety of cancer cell lines. This highlights the potential of thiadiazole derivatives, including possibly the target compound, in the development of new anticancer agents (Ravinaik et al., 2021).

Moreover, the modification of thiadiazole moieties has been explored for enhancing the nematocidal activity of certain compounds. This indicates the potential of such derivatives in agricultural applications, particularly in the development of novel nematicides (Liu et al., 2022).